Cas no 1125-11-7 (1,3-Cyclohexanedione,2,5,5-trimethyl-)

• Product Name: 1,3-Cyclohexanedione,2,5,5-trimethyl-
• CAS No: 1125-11-7
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 206177
• PubChem ID: 136901
• Update Time: 2025-04-19

1,3-Cyclohexanedione,2,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione,2,5,5-trimethyl-
• 2,5,5-trimethylcyclohexane-1,3-dione
• 2,5,5-Trimethyl-1,3-cyclohexanedione
• 2-Methyldimedone
• NSC 122104
• 2,5-Trimethyl-1,3-cyclohexanedione
• 2,5,5-trimethyl-cyclohexane-1,3-dione
• 1,3-Cyclohexanedione, 2,5,5-trimethyl-
• DTXSID50150069
• 1, 2,5,5-trimethyl-
• NSC-122104
• 1125-11-7
• AKOS015906571
• NSC122104
• SCHEMBL368265

• Inchi： 1S/C9H14O2/c1-6-7(10)4-9(2,3)5-8(6)11/h6H,4-5H2,1-3H3
• InChI Key： WJTGLPHMQKJRIX-UHFFFAOYSA-N
• SMILES： O=C1C(C)C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 154.09942
• Monoisotopic Mass: 154.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.976
• Boiling Point: 241.9°Cat760mmHg
• Flash Point: 88.5°C
• Refractive Index: 1.444
• PSA: 34.14
• LogP: 1.58070